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Compound of Interest

Methyl 2-bromo-4,5-
Compound Name: _
dimethoxybenzoate

Cat. No.: B179742

An In-Depth Technical Guide to Methyl 2-bromo-4,5-dimethoxybenzoate

Executive Summary

Methyl 2-bromo-4,5-dimethoxybenzoate is a polysubstituted aromatic compound of
significant interest in the fields of organic synthesis, medicinal chemistry, and materials
science. Its unique arrangement of functional groups—a bromine atom, two methoxy groups,
and a methyl ester on a benzene ring—renders it a versatile and valuable building block for the
construction of complex molecular architectures. The bromine atom, in particular, serves as a
reactive handle for a variety of cross-coupling reactions, enabling the formation of new carbon-
carbon and carbon-heteroatom bonds. This guide provides a comprehensive overview of
Methyl 2-bromo-4,5-dimethoxybenzoate, detailing its physicochemical properties, synthesis
protocols, spectroscopic characterization, key synthetic applications, and essential safety
procedures. The content is tailored for researchers, chemists, and drug development
professionals who require a deep technical understanding of this intermediate for its effective
application in their work.

Core Physicochemical Properties

Methyl 2-bromo-4,5-dimethoxybenzoate is a stable, solid compound under standard
conditions.[1] Its molecular structure is foundational to its chemical reactivity and utility. The
electron-donating methoxy groups influence the reactivity of the aromatic ring, while the ortho-
positioned bromine atom and methyl ester group provide key sites for synthetic modification.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b179742?utm_src=pdf-interest
https://www.benchchem.com/product/b179742?utm_src=pdf-body
https://www.benchchem.com/product/b179742?utm_src=pdf-body
https://www.benchchem.com/product/b179742?utm_src=pdf-body
https://www.benchchem.com/product/b179742?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ph014663
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Table 1: Key Physicochemical and Identification Data

Property Value Source(s)
Molecular Weight 275.10 g/mol [1][2]
Molecular Formula C10H11BrOa4 [1][2]
CAS Number 17667-32-2 [2][3]

methyl 2-bromo-4,5-
IUPAC Name _ [3]
dimethoxybenzoate

Appearance Solid [1]
_ COC(=0)C1=C(Br)C=C(OC)C(
SMILES String [1][3]
OC)=C1
BCUHOZBMHZWCGL-
InChl Key [11[3]

UHFFFAOYSA-N

Synthesis and Mechanistic Rationale

The synthesis of Methyl 2-bromo-4,5-dimethoxybenzoate is typically achieved via a two-step
process starting from a readily available precursor. The logic is to first install the bromine atom
at the desired position on the aromatic ring and then convert the carboxylic acid to its
corresponding methyl ester.

Workflow: Synthesis Pathway
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3,4-Dimethoxybenzaldehyde
(Veratraldehyde)

Brz, Acetic Acid
[Ref: 14]

(Electrophilic Aromatic BrominatiorD

:

(Z-Bromo-4,5-dimethoxybenzaldehyd69

KMnOa4

(Z-Bromo-4,5-dimethoxybenzoic Aci@

CHsOH, H2SO0a4 (cat.)
[Ref: 13]

(Fischer EsterificatiorD

Methyl 2-bromo-4,5-dimethoxybenzoate
(Target Molecule)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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